Cas no 2137073-79-9 ((6r,9r)-4-(1-methylcyclopropanecarbonyl)-1-oxa-4-azaspiro5.5undecan-9-amine)

• Product Name: (6r,9r)-4-(1-methylcyclopropanecarbonyl)-1-oxa-4-azaspiro5.5undecan-9-amine
• CAS No: 2137073-79-9
• MF: C₁₄H₂₄N₂O₂
• MW: 252.352563858032
• CID: 6594771
• PubChem ID: 165487950
• Update Time: 2025-10-30

(6r,9r)-4-(1-methylcyclopropanecarbonyl)-1-oxa-4-azaspiro5.5undecan-9-amine Chemical and Physical Properties

Names and Identifiers

• (6r,9r)-4-(1-methylcyclopropanecarbonyl)-1-oxa-4-azaspiro5.5undecan-9-amine
• (6r,9r)-4-(1-methylcyclopropanecarbonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine
• 4-(1-methylcyclopropanecarbonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine
• EN300-1085027
• 2137073-79-9
• 2137769-79-8
• EN300-768577

• Inchi： 1S/C14H24N2O2/c1-13(6-7-13)12(17)16-8-9-18-14(10-16)4-2-11(15)3-5-14/h11H,2-10,15H2,1H3
• InChI Key： AMMMQAQZSBMPPZ-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2(C)CC2)=O)CC21CCC(CC2)N

Computed Properties

• Exact Mass: 252.183778013g/mol
• Monoisotopic Mass: 252.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.6Ų

Additional information on (6r,9r)-4-(1-methylcyclopropanecarbonyl)-1-oxa-4-azaspiro5.5undecan-9-amine

(6R,9R)-4-(1-Methylcyclopropanecarbonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine: A Comprehensive Overview

The compound (6R,9R)-4-(1-methylcyclopropanecarbonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine, identified by the CAS number 2137073-79-9, is a complex organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and development. The molecule's structure is characterized by a spiro ring system, which consists of two fused rings sharing a single atom, in this case, the nitrogen atom at position 4. The presence of the 1-methylcyclopropanecarbonyl group further adds complexity to the molecule, making it a subject of interest for researchers exploring novel chemical entities.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic properties. The spiro[5.5]undecane framework in this compound provides a rigid structure that can potentially enhance molecular stability and bioavailability. Additionally, the substitution pattern at position 4 introduces steric and electronic effects that can influence the compound's interactions with biological targets.

The synthesis of (6R,9R)-4-(1-methylcyclopropanecarbonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine involves a multi-step process that combines principles from stereochemistry and ring-forming reactions. Researchers have employed various strategies, including enolate alkylation and ring-closing metathesis, to construct the spirocyclic core. The stereochemistry at positions 6 and 9 is critical for determining the compound's biological activity, as it influences the spatial arrangement of functional groups.

In terms of pharmacological activity, this compound has shown promise in preclinical studies as a potential modulator of G protein-coupled receptors (GPCRs). GPCRs are a major class of drug targets involved in numerous physiological processes, making this compound a valuable lead for drug discovery efforts. Recent findings suggest that the molecule exhibits selectivity for certain GPCR subtypes, which could be exploited to develop therapies for conditions such as hypertension, inflammation, and neurodegenerative diseases.

The structural features of (6R,9R)-4-(1-methylcyclopropanecarbonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine also make it an attractive candidate for further chemical modifications. By altering substituents on the cyclopropane ring or modifying the spirocyclic framework, researchers can explore a wide range of analogs with enhanced potency and specificity. Such modifications could pave the way for the development of next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, (6R,9R)-4-(1-methylcyclopropanecarbonyl)-1-oxa-4-azaspiro[5.5]undecan-9-amine represents a fascinating example of how complex molecular architectures can be harnessed for innovative drug design. With its unique spirocyclic structure and promising pharmacological profile, this compound continues to be a focal point for researchers seeking to advance our understanding of bioactive molecules and their therapeutic potential.